3,6-Bis(dipropylamino)-1,2,4,5-tetrazine

• CAS RN: 19455-90-4
• Molecular Formula: C14H28N6
• Molecular Weight: 280.41 g/mol
• IUPAC Name: 3-N,3-N,6-N,6-N-tetrapropyl-1,2,4,5-tetrazine-3,6-diamine
• InChI: InChI=1S/C14H28N6/c1-5-9-19(10-6-2)13-15-17-14(18-16-13)20(11-7-3)12-8-4/h5-12H2,1-4H3
• InChI Key: VKPCEJVPKYSDOI-UHFFFAOYSA-N
• SMILES: CCCN(CCC)C1=NN=C(N=N1)N(CCC)CCC
• synonyms: 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine

Description

3,6-Bis(dipropylamino)-1,2,4,5-tetrazine (BDT) is a highly reactive compound that has been used in various scientific research applications. The compound is synthesized via a complex process that involves several steps. BDT has been found to have a unique mechanism of action, which makes it an important tool in many scientific studies.

Mechanism of Action

3,6-Bis(dipropylamino)-1,2,4,5-tetrazine has a unique mechanism of action, which makes it an important tool in many scientific studies. The compound is highly reactive and can undergo various chemical reactions. 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine has been found to be a powerful reducing agent, which makes it useful in the study of oxidation-reduction reactions.
Biochemical and Physiological Effects
3,6-Bis(dipropylamino)-1,2,4,5-tetrazine has not been extensively studied for its biochemical and physiological effects. However, it has been found to be toxic to some organisms. Further research is needed to determine the full range of biochemical and physiological effects of 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine.

Advantages and Limitations for Lab Experiments

3,6-Bis(dipropylamino)-1,2,4,5-tetrazine has several advantages for lab experiments. It is a highly reactive compound that can undergo various chemical reactions. 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine is also relatively easy to synthesize, which makes it readily available for use in research. However, 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine has some limitations. It is a toxic compound that requires special handling and disposal procedures. Additionally, 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine is highly reactive, which can make it difficult to control in some experiments.

Future Directions

There are several future directions for the study of 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine. One area of research is the development of new materials with unique properties using 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine. Additionally, 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine could be used in the study of new chemical reactions and their mechanisms. Further research is also needed to determine the full range of biochemical and physiological effects of 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine.
Conclusion
In conclusion, 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine is a highly reactive compound that has been used in various scientific research applications. The compound is synthesized via a complex process and has a unique mechanism of action. 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine has several advantages for lab experiments, but also has some limitations. Further research is needed to determine the full range of biochemical and physiological effects of 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine and to explore new applications for this compound.

Synthesis Methods

The synthesis of 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine involves several steps. The first step is the synthesis of 3,6-bis(dipropylamino)-1,2,4,5-tetrazine-1,4-dioxide (3,6-Bis(dipropylamino)-1,2,4,5-tetrazineDO) from 3,6-dichloro-1,2,4,5-tetrazine. 3,6-Bis(dipropylamino)-1,2,4,5-tetrazineDO is then reduced to 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine using sodium borohydride. The final product is then purified using chromatography.

Scientific Research Applications

3,6-Bis(dipropylamino)-1,2,4,5-tetrazine has been used in various scientific research applications. It has been found to be a useful tool in the study of explosives and their detection. 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine has also been used in the development of new materials with unique properties. Additionally, 3,6-Bis(dipropylamino)-1,2,4,5-tetrazine has been used in the study of chemical reactions and their mechanisms.